Cas no 734544-91-3 (1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide)

1-[2-Oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide is a synthetic organic compound featuring a piperidine-4-carboxamide core linked to a phenylpiperazine moiety via a ketone-functionalized ethylene bridge. This structure confers potential pharmacological relevance, particularly in central nervous system (CNS) targeting due to the phenylpiperazine group's affinity for neurotransmitter receptors. The carboxamide functionality enhances solubility and bioavailability, while the piperidine scaffold contributes to conformational flexibility. The compound's modular design allows for further derivatization, making it a versatile intermediate in medicinal chemistry. Its well-defined synthetic route ensures high purity, supporting research applications in drug discovery and neuropharmacology. Stability under standard laboratory conditions facilitates handling and storage.

1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide structure

734544-91-3 structure

Product Name:1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide

CAS No:734544-91-3

MF:C₁₈H₂₆N₄O₂

MW:330.424643993378

CID:5362631

Update Time:2025-11-02

1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide
- Inchi： 1S/C18H26N4O2/c19-18(24)15-6-8-20(9-7-15)14-17(23)22-12-10-21(11-13-22)16-4-2-1-3-5-16/h1-5,15H,6-14H2,(H2,19,24)
- InChI Key： TXCYXOIETCYSDP-UHFFFAOYSA-N
- SMILES： N1(CC(=O)N2CCN(C3=CC=CC=C3)CC2)CCC(C(N)=O)CC1

1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2356-0132-2μmol	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	2μl	$85.5	2023-07-06
Life Chemicals	F2356-0132-5μmol	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	5μl	$94.5	2023-07-06
Life Chemicals	F2356-0132-10μmol	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	10μl	$103.5	2023-07-06
Life Chemicals	F2356-0132-20μmol	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	20μl	$118.5	2023-07-06
Life Chemicals	F2356-0132-1mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	1mg	$81.0	2023-07-06
Life Chemicals	F2356-0132-2mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	2mg	$88.5	2023-07-06
Life Chemicals	F2356-0132-3mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	3mg	$94.5	2023-07-06
Life Chemicals	F2356-0132-4mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	4mg	$99.0	2023-07-06
Life Chemicals	F2356-0132-5mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	5mg	$103.5	2023-07-06
Life Chemicals	F2356-0132-10mg	1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide	734544-91-3	90%+	10mg	$118.5	2023-07-06

1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Fe3O4-boosted MWCNT as an efficient sustainable catalyst for PET glycolysis†

A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Additional information on 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide

Comprehensive Overview of 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide (CAS No. 734544-91-3)

1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide, with the CAS number 734544-91-3, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine core with a phenylpiperazine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its carboxamide functional group, which often enhances bioavailability and target specificity in medicinal chemistry.

The compound's structural complexity and pharmacophore characteristics align with current trends in small molecule therapeutics, a hot topic in 2024 as the pharmaceutical industry seeks novel treatments for neurological and metabolic disorders. Its piperazine and piperidine rings are frequently explored in CNS drug design, addressing widespread user searches like "new GABA receptor modulators" or "serotonin receptor ligands." These features position 734544-91-3 as a candidate for studying neurotransmitter regulation pathways.

From a synthetic chemistry perspective, the ketone bridge in 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide offers versatility for further derivatization. This adaptability resonates with trending Google Scholar queries such as "scaffold hopping strategies" and "fragment-based drug discovery." The compound's amide bond also contributes to its stability under physiological conditions—a critical factor discussed in popular forums like ResearchGate regarding prodrug optimization techniques.

Analytical studies of CAS 734544-91-3 typically employ advanced techniques like LC-MS and NMR spectroscopy, reflecting the growing demand for "high-resolution mass spectrometry in compound characterization" (a top-searched term among analytical chemists). Its logP and pKa values suggest moderate lipophilicity, making it relevant to discussions about blood-brain barrier permeability—a key focus area in recent Alzheimer's and Parkinson's disease research.

In drug formulation circles, the crystalline form of 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperidine-4-carboxamide sparks debates about polymorphism control, a trending subtopic in pharmaceutical manufacturing. Patent databases reveal related structures being investigated for allosteric modulation, connecting to frequent PubMed searches on "GPCR-targeted drug development."

Environmental fate studies indicate that 734544-91-3 undergoes biodegradation via amide hydrolysis, aligning with eco-conscious research trends like "green chemistry metrics." This aspect satisfies regulatory requirements while addressing public concerns about API sustainability—a rising search term in environmental toxicology journals.

The compound's SAR (Structure-Activity Relationship) profile continues to evolve, with computational chemists exploring its molecular docking potential against emerging targets like sigma receptors. These investigations correlate with booming interest in "AI-driven drug discovery," as evidenced by surge in related conference proceedings and LinkedIn discussions among medicinal chemists.